3-Fluoro-2-hydroxy-6-methoxybenzaldehyde
Description
3-Fluoro-2-hydroxy-6-methoxybenzaldehyde is a substituted benzaldehyde derivative featuring a fluorine atom at the 3-position, a hydroxyl group at the 2-position, and a methoxy group at the 6-position.
Properties
CAS No. |
170482-99-2 |
|---|---|
Molecular Formula |
C8H7FO3 |
Molecular Weight |
170.14 g/mol |
IUPAC Name |
3-fluoro-2-hydroxy-6-methoxybenzaldehyde |
InChI |
InChI=1S/C8H7FO3/c1-12-7-3-2-6(9)8(11)5(7)4-10/h2-4,11H,1H3 |
InChI Key |
XSZTZLJZODVMDG-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C(=C(C=C1)F)O)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Effects and Structural Variations
Key Observations :
Substituent Diversity: The hydroxyl group in the target compound (2-position) contrasts with the methoxymethyl () and benzyloxy () groups in analogs. The biphenyl system in introduces extended conjugation, likely raising boiling points (343.7°C) compared to simpler benzaldehydes .
Molecular Weight and Boiling Points :
Challenges in Data Availability
The comparisons rely on structurally similar compounds with variations in substituents or backbone architecture. Experimental validation (e.g., crystallography via SHELX software or synthetic protocols from pesticide chemistry ) would be required to confirm properties.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
